Cas no 6314-22-3 (Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate)
Ethyl 5-acetyl-2,4-dimethyl-1H-pyrrole-3-carboxylate is a pyrrole derivative with notable applications in organic synthesis and pharmaceutical research. Its structure features acetyl and ester functional groups, making it a versatile intermediate for constructing heterocyclic compounds. The compound exhibits stability under standard conditions and is soluble in common organic solvents, facilitating its use in diverse reactions. Its well-defined molecular framework allows for precise modifications, enabling the development of targeted bioactive molecules. Researchers value this compound for its reliability in producing pyrrole-based scaffolds, which are integral to medicinal chemistry and material science. Proper handling and storage are recommended to maintain its integrity for experimental use.
6314-22-3 structure
Product Name:Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate
CAS No:6314-22-3
MF:C11H15NO3
MW:209.241703271866
MDL:MFCD00227068
CID:505544
PubChem ID:22769
Update Time:2025-11-02
Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3-carboxylicacid, 5-acetyl-2,4-dimethyl-, ethyl ester
- 5-ACETYL-2,4-DIMETHYL-1H-PYRROLE-3-CARBOXYLIC ACID ETHYL ESTER
- Ethyl 5-acetyl-2,4-dimethyl-1H-pyrrole-3-carboxylate
- 2,4-Dimethyl-5-acetyl-pyrrol-carbonsaeure-(3)-ethylester
- 3,5-Dimethyl-2-acetyl-4-ethoxycarbonyl-pyrrol
- 5-Acetyl-2,4-dimethyl-pyrrol-3-carbonsaeure-aethylester
- 5-Acetyl-2,4-dimethyl-pyrrole-3-carboxylic acid ethyl ester
- PYRROLE-3-CARBOXYLIC ACID,5-ACETYL-2,4-DIMETHYL-,ETHYL ESTER
- 5-acetyl-2,4-dimethyl-pyrrole-3-carboxylicaciethylester
- NSC 63924
- MLS000111867
- NSC-40232
- CS-0207389
- PYRROLE-3-CARBOXYLIC ACID, 5-ACETYL-2,4-DIMETHYL-, ETHYL ESTER
- SMR000107786
- 1H-Pyrrole-3-carboxylic acid, 5-acetyl-2,4-dimethyl-, ethyl ester
- AKOS000266571
- NSC63924
- Z56862733
- CHEMBL1496423
- G29267
- DTXSID00212484
- NCIOpen2_002704
- AB04987
- 4-22-00-03003 (Beilstein Handbook Reference)
- SCHEMBL5203823
- HMS2401G21
- EN300-04338
- STK502095
- BRN 0160846
- ALBB-006667
- NSC40232
- SR-01000389009-1
- MFCD00227068
- NSC-63924
- SR-01000389009
- 6314-22-3
- LS-02367
- NSC 40232
- ZCNAULQFSXEJTD-UHFFFAOYSA-N
- Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate
-
- MDL： MFCD00227068
- Inchi： 1S/C11H15NO3/c1-5-15-11(14)9-6(2)10(8(4)13)12-7(9)3/h12H,5H2,1-4H3
- InChI Key： ZCNAULQFSXEJTD-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=C(C)NC(C(C)=O)=C1C)=O
Computed Properties
- Exact Mass: 209.10500
- Monoisotopic Mass: 209.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.2A^2
- XLogP3: 1.7
Experimental Properties
- Density: 1.123
- Boiling Point: 379.6°C at 760 mmHg
- Flash Point: 183.4°C
- Refractive Index: 1.521
- PSA: 59.16000
- LogP: 2.01080
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E896410-100mg |
Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate |
6314-22-3 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | E896410-250mg |
Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate |
6314-22-3 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | E896410-500mg |
Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate |
6314-22-3 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | E896410-1g |
Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate |
6314-22-3 | 1g |
$98.00 | 2023-05-18 | ||
| Chemenu | CM361907-5g |
Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate |
6314-22-3 | 95%+ | 5g |
$*** | 2023-05-30 | |
| abcr | AB317107-1 g |
Ethyl 5-acetyl-2,4-dimethyl-1H-pyrrole-3-carboxylate; 95% |
6314-22-3 | 1g |
€178.00 | 2023-04-26 | ||
| abcr | AB317107-5 g |
Ethyl 5-acetyl-2,4-dimethyl-1H-pyrrole-3-carboxylate; 95% |
6314-22-3 | 5g |
€450.00 | 2023-04-26 | ||
| abcr | AB317107-10 g |
Ethyl 5-acetyl-2,4-dimethyl-1H-pyrrole-3-carboxylate; 95% |
6314-22-3 | 10g |
€756.00 | 2023-04-26 | ||
| Alichem | A109006364-10g |
Ethyl 5-acetyl-2,4-dimethyl-1H-pyrrole-3-carboxylate |
6314-22-3 | 95% | 10g |
$410.97 | 2023-09-01 | |
| Alichem | A109006364-25g |
Ethyl 5-acetyl-2,4-dimethyl-1H-pyrrole-3-carboxylate |
6314-22-3 | 95% | 25g |
$798.00 | 2023-09-01 |
Ethyl 5-acetyl-2,4-dimethyl-1h-pyrrole-3-carboxylate Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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